lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate

• IUPAC Name: lithium;3-[[4-(3-methylbutoxy)benzoyl]amino]propanoate
• InChI: InChI=1S/C15H21NO4.Li/c1-11(2)8-10-20-13-5-3-12(4-6-13)15(19)16-9-7-14(17)18;/h3-6,11H,7-10H2,1-2H3,(H,16,19)(H,17,18);/q;+1/p-1
• InChI Key: NIOSTSLECRNFQS-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(C)CCOC1=CC=C(C=C1)C(=O)NCCC(=O)[O-]
• Molecular Formula: C15H20LiNO4
• Molecular Weight: 285.3 g/mol

Description

Lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate, also known as LiMBP, is a lithium salt compound that has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

Lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate exerts its therapeutic effects through multiple mechanisms. It has been shown to inhibit glycogen synthase kinase-3 (GSK-3), an enzyme involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3 leads to increased levels of beta-catenin, a protein that regulates gene expression and neuronal survival. lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate also regulates the activity of various neurotransmitters, including serotonin, dopamine, and glutamate.
Biochemical and Physiological Effects:
lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate has been shown to have various biochemical and physiological effects, including increased neuronal survival and differentiation, regulation of neurotransmitter activity, and inhibition of GSK-3. It has also been shown to regulate the levels of various proteins involved in neuronal function and survival, including Bcl-2 and Bax.

Advantages and Limitations for Lab Experiments

Lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate has several advantages for lab experiments, including its ability to promote neuronal survival and differentiation, its regulation of neurotransmitter activity, and its inhibition of GSK-3. However, lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate also has limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

Future research on lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate should focus on its potential therapeutic applications in various neurological and psychiatric disorders, including bipolar disorder, depression, and Alzheimer's disease. Research should also focus on identifying the optimal dosage and administration route for lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate and on developing more efficient synthesis methods for the compound. Additionally, research should investigate the potential side effects and toxicity of lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate at high concentrations.

Synthesis Methods

Lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate can be synthesized by reacting 3-amino-1-propanol with 4-(3-methylbutoxy)benzoyl chloride in the presence of lithium hydroxide. The resulting compound is then purified through recrystallization.

Scientific Research Applications

Lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including bipolar disorder, depression, and Alzheimer's disease. Research has shown that lithium 3-{[4-(3-methylbutoxy)benzoyl]amino}propanoate has neuroprotective effects and can promote neuronal survival and differentiation.